Cas no 1309982-65-7 (tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate)

• Product Name: tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• CAS No: 1309982-65-7
• MF: C₁₇H₂₇BN₂O₅
• MW: 350.217684984207
• MDL: MFCD08063062
• CID: 1033353
• PubChem ID: 53398380
• Update Time: 2025-11-02

tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• 5-tert-Butyloxycarbonylamino-2-methoxypyridine-3-boronic acid pinacol ester
• tert-butyl N-[6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• Boc-5-Amino-2-methoxypyridine-3-boronic acid pinacol ester
• FD10450
• 1309982-65-7
• AKOS015949655
• tert-Butyl [6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• tert-Butyl(6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• PS-12723
• DTXSID60694429
• DB-419109
• MFCD08063062

• MDL： MFCD08063062
• Inchi： 1S/C17H27BN2O5/c1-15(2,3)23-14(21)20-11-9-12(13(22-8)19-10-11)18-24-16(4,5)17(6,7)25-18/h9-10H,1-8H3,(H,20,21)
• InChI Key： YXKLQBQOGNKZGB-UHFFFAOYSA-N
• SMILES： O1B(C2C(=NC=C(C=2)NC(=O)OC(C)(C)C)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 350.20100
• Monoisotopic Mass: 350.2013021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 82.40000
• LogP: 2.75000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate

Comprehensive Guide to tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate (CAS No. 1309982-65-7)

tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate (CAS No. 1309982-65-7) is a specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of pyridine-based boronic esters, which are widely used in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Its unique structure, featuring a methoxy group and a tert-butyl carbamate moiety, makes it a valuable intermediate for drug discovery and material science.

The growing interest in boronic acid derivatives like tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate is driven by their versatility in C-C bond formation, a critical step in synthesizing complex molecules. Researchers frequently search for "boronic ester applications" or "pyridine boronic acid synthesis" to explore its potential in developing new therapeutics, particularly for oncology and neurodegenerative diseases. This compound’s stability and reactivity profile make it a preferred choice for high-throughput screening and targeted drug design.

One of the key advantages of CAS No. 1309982-65-7 is its role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. PROTACs leverage ubiquitin-proteasome pathways to degrade disease-causing proteins, and boronic esters like this compound serve as crucial linkers. Searches for "PROTAC linker chemistry" or "boronic acid in drug discovery" highlight its relevance in cutting-edge research. Additionally, its methoxy-pyridine scaffold is frequently investigated for kinase inhibitor development, addressing unmet medical needs in cancer therapy.

From a synthetic chemistry perspective, tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate offers excellent solubility in common organic solvents, facilitating its use in multi-step reactions. Its dioxaborolane ring enhances stability against hydrolysis, a common challenge with boronic acids. Queries like "stable boronic ester derivatives" or "pyridine boronate synthesis" reflect the demand for robust intermediates in industrial and academic labs. The compound’s tert-butyloxycarbonyl (Boc) protecting group further simplifies purification and handling, making it ideal for automated synthesis platforms.

The market for high-purity boronic esters is expanding, with CAS No. 1309982-65-7 gaining traction in bioconjugation and PET radiopharmaceuticals. Trends such as "next-generation biotherapeutics" and "precision medicine tools" underscore its potential. Environmental and regulatory considerations also favor boronic esters due to their lower toxicity compared to heavy-metal catalysts. As research into sustainable chemistry grows, this compound aligns with green chemistry principles, answering searches like "eco-friendly coupling reagents."

In summary, tert-Butyl (6-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate (CAS No. 1309982-65-7) is a multifaceted building block bridging medicinal chemistry, materials science, and catalysis. Its adaptability to emerging technologies like DNA-encoded libraries and click chemistry ensures sustained relevance. For researchers exploring "boronic acid drug candidates" or "advanced synthetic intermediates," this compound represents a strategic asset in innovation pipelines.